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Compound of Interest

Compound Name: Biotin-PEG4-Amine

Cat. No.: B606139

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biotin-PEG4-Amine is a bifunctional linker molecule widely utilized in bioconjugation,
diagnostics, and drug delivery systems. It incorporates a biotin moiety for high-affinity binding
to streptavidin and avidin, a primary amine group for covalent attachment to various functional
groups, and a hydrophilic tetra-polyethylene glycol (PEG4) spacer. This technical guide
provides a comprehensive overview of the chemical properties, solubility, and common
applications of Biotin-PEG4-Amine, complete with detailed experimental protocols and
visualizations to facilitate its effective use in research and development.

Core Chemical Properties

Biotin-PEG4-Amine is typically a white to light yellow solid. The presence of the PEG4 spacer
enhances the aqueous solubility of this reagent and reduces steric hindrance, making it a
versatile tool for labeling biomolecules.[1][2]
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Property Value Source(s)
Molecular Formula C20H38N406S [31141[5]
Molecular Weight 462.60 g/mol

CAS Number 663171-32-2

Appearance White to light yellow solid

Purity =95%

Store at -20°C, protected from
Storage ] ]
moisture and light

Solubility

The PEG4 spacer in Biotin-PEG4-Amine significantly enhances its solubility in aqueous
solutions and many organic solvents, a critical feature for bioconjugation reactions.

Solvent Solubility Source(s)
DMSO (Dimethyl Sulfoxide) 100 mg/mL (216.17 mM)

Water Good solubility

DMF (Dimethylformamide) Good solubility

DCM (Dichloromethane) Soluble

Ethanol Soluble

Note: For agueous applications, it is often recommended to first dissolve Biotin-PEG4-Amine
in a water-miscible organic solvent like DMSO or DMF before adding it to the aqueous reaction
mixture. Hygroscopic solvents like DMSO should be newly opened to ensure anhydrous
conditions, which is crucial for preserving the reactivity of the amine group.

Experimental Protocols

Biotin-PEG4-Amine's primary amine group is a versatile functional handle for conjugation to
various molecules. Below are detailed protocols for common applications.
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Protocol 1: Biotinylation of Proteins using an NHS Ester
Crosslinker

This protocol describes the conjugation of Biotin-PEG4-Amine to a protein that has been
activated with an N-hydroxysuccinimide (NHS) ester. The primary amine of Biotin-PEG4-
Amine reacts with the NHS ester to form a stable amide bond.

Materials:

e Protein of interest

e Biotin-PEG4-Amine

o Amine-reactive NHS ester (e.g., NHS-ester of a crosslinker)

» Reaction Buffer: Phosphate Buffered Saline (PBS) at pH 7.2-8.0 or another amine-free buffer
such as HEPES. Avoid buffers containing primary amines like Tris or glycine.

» Quenching Buffer: 1M Tris-HCI, pH 8.0 or glycine solution
¢ Anhydrous DMSO or DMF

o Desalting column or dialysis equipment

Procedure:

» Protein Preparation: Dissolve the protein in the reaction buffer at a concentration of 1-10
mg/mL. If the protein is in a buffer containing primary amines, perform a buffer exchange into
the reaction buffer.

o NHS Ester Activation of Protein (if necessary): Follow the manufacturer's instructions for
reacting your protein with the chosen NHS ester crosslinker.

» Prepare Biotin-PEG4-Amine Solution: Immediately before use, dissolve Biotin-PEG4-
Amine in anhydrous DMSO or DMF to a concentration of 10-20 mg/mL.

 Biotinylation Reaction: Add a 10- to 50-fold molar excess of the Biotin-PEG4-Amine solution
to the activated protein solution. The optimal molar ratio should be determined empirically.
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Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at
4°C with gentle stirring.

Quenching: Stop the reaction by adding the quenching buffer to a final concentration of 20-
50 mM. Incubate for 15-30 minutes at room temperature.

Purification: Remove excess, unreacted Biotin-PEG4-Amine and byproducts using a
desalting column or dialysis against a suitable storage buffer (e.g., PBS).

Storage: Store the biotinylated protein under conditions optimal for the non-biotinylated
protein.

Protocol 2: Coupling of Biotin-PEG4-Amine to
Carboxylic Acids using EDC/NHS Chemistry

This method is used to conjugate Biotin-PEG4-Amine to molecules containing carboxyl

groups, such as proteins (glutamic acid, aspartic acid residues) or carboxylated nanoparticles.

Materials:

Molecule with carboxyl groups (e.g., protein, nanoparticle)
Biotin-PEG4-Amine

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

NHS (N-hydroxysuccinimide) or Sulfo-NHS

Activation Buffer: 0.1 M MES, pH 4.7-6.0

Coupling Buffer: PBS, pH 7.2-7.5

Quenching Solution: 1 M Tris-HCI, pH 8.5, or hydroxylamine
Washing Buffer: PBS with 0.05% Tween-20 (for nanoparticles)

Anhydrous DMSO or DMF
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Procedure:

Prepare Carboxylated Molecule: Suspend the carboxylated molecule in the activation buffer.

Prepare Reagent Solutions: Immediately before use, prepare concentrated solutions of EDC
and NHS/Sulfo-NHS in the activation buffer or water. Prepare a solution of Biotin-PEG4-
Amine in DMSO or DMF.

Activation of Carboxyl Groups: Add EDC and NHS/Sulfo-NHS to the carboxylated molecule
suspension. A typical starting point is a 2-5 mM final concentration for both. Incubate for 15-
30 minutes at room temperature with gentle mixing.

Washing (for nanoparticles): Centrifuge the activated nanoparticles and discard the
supernatant to remove excess EDC and NHS. Resuspend the activated nanoparticles in the
coupling buffer.

Coupling Reaction: Add the Biotin-PEG4-Amine solution to the activated molecule. A 10- to
50-fold molar excess of the amine over the available carboxyl groups is recommended.
Incubate for 2 hours at room temperature or overnight at 4°C with gentle mixing.

Quenching: Add the quenching solution and incubate for 30 minutes.

Purification: Wash the resulting biotinylated product extensively. For proteins, use a desalting
column or dialysis. For nanoparticles, use centrifugation or magnetic separation and wash
multiple times with the washing buffer.

Storage: Store the final product in a suitable buffer, often containing a preservative.

Visualizations
Biotinylation of an NHS-Ester Activated Protein
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Workflow for Protein Biotinylation via NHS Ester Chemistry
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Caption: Workflow for Protein Biotinylation via NHS Ester Chemistry.
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Coupling to Carboxylic Acids via EDC/INHS Chemistry

Workflow for Coupling to Carboxyl Groups using EDC/NHS
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Caption: Workflow for Coupling to Carboxyl Groups using EDC/NHS.

Logical Relationship of Biotin-PEG4-Amine Components

Functional Components of Biotin-PEG4-Amine
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Caption: Functional Components of Biotin-PEG4-Amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chemical Properties and Solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606139#biotin-peg4-amine-chemical-properties-and-
solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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